Cas no 1111982-54-7 (3-(4-bromophenyl)-5-{[(1-phenyl-1H-imidazol-2-yl)sulfanyl]methyl}-1,2,4-oxadiazole)

• Product Name: 3-(4-bromophenyl)-5-{[(1-phenyl-1H-imidazol-2-yl)sulfanyl]methyl}-1,2,4-oxadiazole
• CAS No: 1111982-54-7
• MF: C₁₈H₁₃BrN₄OS
• MW: 413.291021108627
• CID: 5387751
• Update Time: 2025-05-26

3-(4-bromophenyl)-5-{[(1-phenyl-1H-imidazol-2-yl)sulfanyl]methyl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-5-[(1-phenylimidazol-2-yl)sulfanylmethyl]-1,2,4-oxadiazole
• 3-(4-bromophenyl)-5-{[(1-phenyl-1H-imidazol-2-yl)sulfanyl]methyl}-1,2,4-oxadiazole

• Inchi： 1S/C18H13BrN4OS/c19-14-8-6-13(7-9-14)17-21-16(24-22-17)12-25-18-20-10-11-23(18)15-4-2-1-3-5-15/h1-11H,12H2
• InChI Key： JQVBQJFFSYQXMS-UHFFFAOYSA-N
• SMILES： O1C(CSC2N(C3=CC=CC=C3)C=CN=2)=NC(C2=CC=C(Br)C=C2)=N1

Additional information on 3-(4-bromophenyl)-5-{[(1-phenyl-1H-imidazol-2-yl)sulfanyl]methyl}-1,2,4-oxadiazole

Introduction to Compound with CAS No. 1111982-54-7 and Product Name: 3-(4-bromophenyl)-5-{[(1-phenyl-1H-imidazol-2-yl)sulfanyl]methyl}-1,2,4-oxadiazole

The compound with the CAS number 1111982-54-7 and the product name 3-(4-bromophenyl)-5-{[(1-phenyl-1H-imidazol-2-yl)sulfanyl]methyl}-1,2,4-oxadiazole represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the oxadiazole class, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in the development of novel therapeutic agents.

Oxadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical and biological properties. Specifically, the presence of a 4-bromophenyl moiety at the 3-position and a sulfanyl-methyl group linked to a phenyl-imidazole ring at the 5-position enhances its interaction with biological targets.

The 1,2,4-oxadiazole core is a heterocyclic compound that serves as a versatile scaffold in drug design. Its three-membered ring structure contains two oxygen atoms and one nitrogen atom, which can participate in hydrogen bonding and other forms of molecular interaction. These interactions are crucial for the compound's binding affinity to biological receptors and enzymes. The bromine atom on the phenyl ring further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent research has highlighted the importance of imidazole derivatives in medicinal chemistry. The phenyl-imidazole moiety in this compound not only contributes to its structural complexity but also plays a pivotal role in modulating biological activity. Studies have shown that imidazole-based compounds can interact with various enzymes and receptors, leading to potential therapeutic effects. For instance, modifications at the imidazole ring have been associated with enhanced binding affinity and selectivity for target proteins.

The sulfanyl-methyl group is another critical feature of this compound. Sulfur-containing heterocycles are known for their ability to enhance pharmacological activity by improving solubility and metabolic stability. The sulfanyl group can form hydrogen bonds with polar residues in biological targets, thereby increasing binding affinity. Additionally, sulfur atoms can participate in redox reactions, which may be relevant for certain therapeutic applications.

In terms of synthetic chemistry, the preparation of 3-(4-bromophenyl)-5-{[(1-phenyl-1H-imidazol-2-yl)sulfanyl]methyl}-1,2,4-oxadiazole involves multi-step reactions that require careful optimization. The introduction of the bromophenyl group provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to construct complex molecular architectures efficiently.

The phenyl-imidazole sulfanyl-methyl moiety adds another layer of complexity to the synthesis. The imidazole ring must be introduced at the correct position while maintaining regioselectivity. This often requires protecting group strategies to prevent unwanted side reactions. Once synthesized, the compound can be further modified to explore different pharmacological profiles.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential lead for drug development. Its unique structural features make it an attractive candidate for targeting various diseases. For example, oxadiazole derivatives have been investigated for their antitumor properties due to their ability to inhibit key enzymes involved in cell proliferation and survival.

The bromophenyl group may also contribute to tumor-specific accumulation through active targeting mechanisms. Bromine atoms are known to enhance metabolic stability and can be exploited for imaging purposes or targeted delivery systems. Additionally, the sulfanyl-methyl group could improve bioavailability by enhancing solubility in both aqueous and lipid environments.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like this one. Molecular modeling techniques can predict binding affinities and identify optimal modifications before experimental synthesis begins. This approach has significantly reduced the time and cost associated with drug discovery programs.

The development of novel synthetic methodologies is also crucial for optimizing the production of complex molecules like this oxadiazole derivative. Continuous flow chemistry has emerged as a powerful tool for scalable synthesis while maintaining high purity standards. Such methods are particularly useful for producing large quantities of intermediates required for preclinical studies.

In conclusion,3-(4-bromophenyl)-5-{[(1-phenyl-1H-imidazol-2-yl)sulfanyl]methyl}-1,2,4-oxadiazole (CAS No. 1111982-54-7) represents a promising candidate for further investigation in medicinal chemistry research programs aimed at developing novel therapeutic agents with diverse biological activities.